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Compound Focus: Pemetrexed disodium heptahydrate

CAS No.: 357166-29-1

Cat. No.: S548871

Stability & Storage Conditions

The shelf life of pemetrexed solutions is highly dependent on storage temperature and the control of

oxidative degradation. The following table summarizes key stability data from recent studies.

Storage Supported Shelf Key Findings &

Configuration/Parameter o . T
Condition Life Limitations

| In 0.9% NaCl IV Bags [1] [2] | 2-8°C (protected from light) | Up to 21 days | * Pemetrexed concentration
remains >97% of initial for 28 days. * Increase in related substances is the limiting factor, making 21 days
more appropriate. | | After 21/28-day Refrigeration [1] [2] | Subsequent 24 hours at 25+2°C | Up to 24
hours | The solution remains stable for a full day at room temperature following refrigerated storage. | |
Lyophilized Powder (Reconstituted) [3] | Room Temperature | Up to 24 hours | The manufacturer's

recommended shelf life for the reconstituted commercial product (Alimta). |

Degradation Pathways & Mechanisms

Understanding how pemetrexed degrades is crucial for developing effective stabilization strategies.
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e Primary Degradation Pathway: Oxidation is the main mechanism for the decomposition of
pemetrexed in aqueous solutions. Forced degradation studies have confirmed that molecular oxygen
is involved in the rate-limiting oxidation step [3] [4].

¢ Ildentified Oxidative Degradants: Six out of seven major degradation products identified in stress-
testing studies result from oxidation. These include a-hydroxy lactams, keto-pemetrexed, and
oxidative dimers [5] [3].

e Other Pathways: Under acidic conditions (pH below 6), pemetrexed undergoes decarboxylation.
Under alkaline conditions, degradation proceeds by hydrolysis of the side-chain amide [3] [4].

The following diagram illustrates the experimental workflow for investigating pemetrexed stability, which

you can adapt for your own studies.
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Formulation & Process Control Strategies

To significantly improve the stability of ready-to-use pemetrexed injectable solutions, a multi-pronged

control strategy is recommended [3] [4].

Control
Strategy

Parameter

Optimal Condition /
Action

Rationale

Formulation Antioxidants

Control

pH

Drug

Concentration
Process & Dissolved
Packaging Oxygen (DO)
Control

Headspace

Oxygen

Add N-acetylcysteine
(NAC) at 1.63 mg/mL and
Sodium Sulfite at 0.06
mg/mL.

Maintain pH between 7
and 8.

Use a higher
concentration (e.g., 50
mg/mL).

Reduce DO levels to
below 1 ppm via nitrogen

purging.

Reduce headspace
oxygen to below 1% via
nitrogen headspace.

NAC significantly prevents chemical
degradation, while sodium sulfite is

effective in preventing color change.
They act as sacrificial reductants [3].

A pH below 6 causes significant
degradation via decarboxylation [3]

[4].

Stability increases with drug
concentration [3].

Directly removes the reactant
(oxygen) involved in the rate-limiting
oxidation step [3].

Minimizes oxidative degradation
during storage [3].

Analytical Method for Stability Monitoring

A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is essential for

monitoring pemetrexed concentration and related substances. The protocol below is adapted from published
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methodologies [1] [3] [2].

¢ Objective: To quantitatively analyze the contents of pemetrexed and its related substances
(degradation products) in solution.
e Equipment: HPLC system with a diode array detector, RP C8 column (e.g., Zorbax RX-C8, 5 um, 4.6
x 250 mm), auto-sampler, and column heater.
¢ Mobile Phase:
o Mobile Phase A: 1.36 g/L potassium dihydrogen phosphate, pH adjusted to 2.5 with ortho-
phosphoric acid.
o Mobile Phase B: Acetonitrile.
¢ Gradient Elution Program:
o Atypical gradient might run from 100% A to a higher percentage of B over time. For specific
gradient details, refer to the table in the supplementary information of the cited studies [3].
o Key Parameters:
o Flow Rate: 1.0 mL/min
o Injection Volume: 10 pL
o Column Temperature: 30°C
o Auto-sampler Temperature: 4°C
o Detection Wavelength: 277 nm
e Validation: The method should be validated for precision, accuracy, linearity, and specificity in
accordance with ICH guidelines [2].

Frequently Asked Questions

What is the main degradation pathway for pemetrexed in an aqueous solution? Oxidation is the
primary degradation pathway. In the presence of oxygen, pemetrexed forms oxidative degradants such as o-

hydroxy lactams, keto-pemetrexed, and oxidative dimers [5] [3] [4].

Why is a 21-day shelf life recommended for refrigerated solutions when the drug concentration
remains above 97%? While the main drug compound remains largely intact, the increase in related
substances (degradation products) exceeds acceptable limits before the 28-day mark. Controlling impurity

levels is critical for drug safety and efficacy, making 21 days the more appropriate and conservative shelf life

[1][2].

What are the most effective strategies to prevent oxidation of pemetrexed in solution? A combination of

strategies is most effective:

e Chemical: Adding specific antioxidants like N-acetylcysteine (NAC) and sodium sulfite [3].
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¢ Physical: Reducing dissolved and headspace oxygen to very low levels (<1 ppm and <1%,
respectively) using nitrogen purging and headspace [3].
e Formulation: Maintaining the solution pH in the neutral to slightly alkaline range (7-8) [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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